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Compound of Interest

Compound Name: Bradilan

Cat. No.: B13115473 Get Quote

In the dynamic landscape of scientific research, the meticulous handling of chemical

compounds is paramount to ensuring both personnel safety and experimental integrity. This

guide provides essential safety and logistical information for researchers, scientists, and drug

development professionals.

It has come to our attention that the compound "Bradilan" may be a typographical error. Based

on our comprehensive analysis, we believe the intended substance could be either Baldrinal or

Brazilin. Both are specialized compounds used in research with distinct safety and handling

protocols. To ensure the highest safety standards, we will provide detailed operational and

disposal plans for both potential compounds.

Baldrinal: A Bioactive Compound from Valerian
Baldrinal is a bioactive compound derived from the roots and rhizomes of the Valerian plant

(Valeriana officinalis). It is recognized for its potential biological activities and is a subject of

interest in various research applications. Due to its nature as a potent and potentially unstable

compound, strict adherence to safety protocols is crucial.

Quantitative Data for Baldrinal
For a quick reference, the following table summarizes the key quantitative data for Baldrinal.
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Property Value

CAS Number 18234-46-3[1][2][3]

Molecular Formula C₁₂H₁₀O₄[3]

Molecular Weight 218.20 g/mol [3]

Physical Description Powder[3]

Storage

Short-term (up to 1 month): -20°C, protected

from light. Long-term (up to 6 months): -80°C,

protected from light.

Personal Protective Equipment (PPE) for Handling
Baldrinal
Given that Baldrinal is a powder and can be unstable, a comprehensive approach to personal

protection is necessary to minimize exposure.

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect against splashes or airborne particles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Ensure

gloves are inspected before use and changed frequently, especially if contamination occurs.

Respiratory Protection: A NIOSH-approved respirator is recommended, particularly when

handling the powder outside of a certified chemical fume hood. The type of respirator will

depend on the potential for airborne concentration.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect the skin.

Full-body protection may be required for large-scale operations or in the event of a spill.

Operational and Disposal Plans for Baldrinal
Handling and Storage: Always handle Baldrinal in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure. As the compound is known to be

unstable, it is crucial to store it at the recommended low temperatures and protect it from light

to prevent degradation. Avoid contact with skin, eyes, and clothing.
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Disposal Plan: All waste contaminated with Baldrinal, including unused product, contaminated

labware, and personal protective equipment, should be treated as hazardous chemical waste.

Segregation: Segregate Baldrinal waste from other waste streams.

Containment: Place solid waste in a clearly labeled, sealed, and durable container. Liquid

waste should be collected in a leak-proof container, also clearly labeled with the contents.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on disposal procedures.

Experimental Workflow: In Vivo Toxicology Study
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Workflow for an in vivo toxicology study of Baldrinal.
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Brazilin: A Compound with Irritant Properties
Brazilin is a natural phenolic compound obtained from the heartwood of brazilwood trees. It is

used as a dye and in various research applications. The primary hazards associated with

Brazilin are skin, eye, and respiratory irritation.

Quantitative Data for Brazilin
The following table provides a summary of important data for Brazilin.

Property Value

CAS Number 474-07-7

Molecular Formula C₁₆H₁₄O₅

Molecular Weight 286.28 g/mol

Appearance White to pale yellow solid

Hazards
Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.

Personal Protective Equipment (PPE) for Handling
Brazilin
Due to its irritant properties, appropriate personal protective equipment is essential to prevent

exposure.

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Respiratory Protection: If handling the powder in an area without adequate ventilation, a

NIOSH-approved particulate respirator should be used.

Body Protection: A standard lab coat should be worn to protect the skin.

Operational and Disposal Plans for Brazilin
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Handling and Storage: Handle Brazilin in a well-ventilated area, and avoid generating dust.

Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after

handling. Store in a tightly closed container in a dry and well-ventilated place.

Disposal Plan: Dispose of Brazilin and any contaminated materials as chemical waste in

accordance with federal, state, and local regulations.

Waste Collection: Collect waste in a designated, labeled container.

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.

Avoid Release: Do not allow the product to be released into the environment.

Logical Relationship: Safe Handling of Brazilin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13115473#personal-protective-equipment-for-
handling-bradilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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